Cas no 2228536-92-1 (3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228536-92-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6452819
• PubChem ID: 165698744
• Update Time: 2025-10-31

3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid
• 2228536-92-1
• EN300-1740915

• Inchi： 1S/C11H16O4/c1-6-5-8(7(2)15-6)11(3,4)9(12)10(13)14/h5,9,12H,1-4H3,(H,13,14)
• InChI Key： UPTFEXSRVAWKTN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid

3-(2,5-Dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic Acid: A Comprehensive Overview

Introduction to 3-(2,5-Dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic Acid

3-(2,5-Dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid, a compound with the CAS number 2228536-92-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which combines a furan ring with hydroxyl and carboxylic acid functionalities. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound in various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as catalytic asymmetric synthesis and bio-inspired methodologies. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for its potential use in drug development and other specialized applications.

The molecular structure of 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid is intriguing. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, serves as a versatile scaffold. The substitution pattern on the furan ring—specifically, the presence of two methyl groups at positions 2 and 5—contributes to its stability and reactivity. Additionally, the hydroxyl group at position 2 and the carboxylic acid group at position 4 introduce polar functionalities that can participate in hydrogen bonding and other non-covalent interactions.

One of the most notable aspects of this compound is its potential as a building block in organic synthesis. Its ability to undergo various transformations, such as esterification, amidation, and conjugate additions, makes it an invaluable intermediate in the construction of complex molecules. Recent studies have explored its use in synthesizing bioactive compounds with potential applications in pharmacology and agrochemistry.

The synthesis of 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid involves multiple steps that require precise control over reaction conditions. Key steps include the formation of the furan ring through cyclization reactions, followed by selective functionalization to introduce the hydroxyl and carboxylic acid groups. Researchers have employed both traditional organic chemistry techniques and innovative catalytic systems to achieve high yields and selectivity.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing drugs targeting specific biological pathways. Its unique structure allows for interactions with proteins and enzymes, making it a candidate for drug design studies. Additionally, its role as an intermediate in the synthesis of more complex molecules has expanded its utility across various industries.

Recent studies have also highlighted its potential in green chemistry. By utilizing renewable feedstocks and environmentally friendly reaction conditions, chemists have developed sustainable routes for synthesizing this compound. This aligns with growing global efforts to reduce environmental impact while maintaining high standards of chemical innovation.

The spectroscopic properties of 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid provide valuable insights into its electronic structure and reactivity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been instrumental in confirming its structure and studying its dynamic behavior under different conditions.

In conclusion, 3-(2,5-dimethylfuran-3-yl)-2-hydroxy-3-methylbutanoic acid (CAS No: 2228536-92) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, versatile functional groups, and promising applications make it a subject of continued research interest. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is poised to play an even more prominent role in future chemical innovations.